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Compound of Interest

Compound Name: 1'-Hydroxy bufuralol-d9

Cat. No.: B563054

An In-depth Technical Guide on the Safety and Handling of 1'-Hydroxy bufuralol-d9
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 1'-
Hydroxy bufuralol-d9, a deuterated metabolite of Bufuralol used in scientific research. The
information is intended for a technical audience and consolidates available data on its
properties, safety, and handling, with a focus on laboratory best practices.

Chemical and Physical Properties

1'-Hydroxy bufuralol-d9 is the major metabolite of Bufuralol, a 3-adrenergic blocker. The
deuterated form is primarily utilized as a stable isotope-labeled internal standard or tracer in
pharmacokinetic and metabolic studies.[1][2]
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Property Value Reference

a2-[[(1,1-(Dimethylethyl-
Chemical Name d9))amino]methyl]-a7-methyl- [3]

2,7-benzofurandimethanol

CAS Number 1185069-74-2 [4]

Molecular Formula C16H14DaNO3 [4]

Molecular Weight 286.41 g/mol [4]
Off-White to Pale Yellow Low

Appearance ) ) [3]
Melting Solid

Purity >95% (HPLC) [4]

Soluble in organic solvents
Solubility such as ethanol, chloroform, [2]

and ether.

Safety and Toxicology

While specific toxicological data for 1'-Hydroxy bufuralol-d9 is not readily available,
information on the non-deuterated form, 1'-Hydroxy bufuralol, provides a basis for safety
precautions.[2]

2.1 GHS Classification (for non-deuterated 1'-Hydroxy bufuralol)

Hazard Class Hazard Statement

Acute toxicity - oral 4 H302: Harmful if swallowed

Source: Safety Data Sheet for 1'-hydroxy Bufuralol.[5]
2.2 General Safety Precautions

Due to the lack of specific toxicological data for the deuterated compound, it is recommended
to handle 1'-Hydroxy bufuralol-d9 as a potentially hazardous substance.[2] Standard
laboratory safety procedures should be strictly followed.[2]
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[2]

e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.[2]

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

¢ Ingestion: Do not eat, drink, or smoke in areas where the compound is handled.[5] The non-
deuterated form is classified as harmful if swallowed.[5]

Storage and Stability

Proper storage is crucial to maintain the integrity of 1'-Hydroxy bufuralol-d9.

Storage Condition Duration

-20°C 3 years (in pure form)
-80°C 6 months (in solvent)
-20°C 1 month (in solvent)

Source: MedChemExpress.[1]

One supplier also recommends storage at 2-8°C, noting that the compound is hygroscopic and
should be kept under an inert atmosphere.[3]

Metabolic Pathway of Bufuralol

Bufuralol undergoes extensive metabolism in humans, primarily through oxidation reactions
mediated by the Cytochrome P450 (CYP) enzyme system. The formation of 1'-Hydroxy
bufuralol is the principal metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1'-Hydroxy bufuralol-d9 safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563054#1-hydroxy-bufuralol-d9-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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